Cas no 2172615-29-9 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid
• CAS No: 2172615-29-9
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6442883
• PubChem ID: 165504156
• Update Time: 2025-08-03

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid
• EN300-1486818
• 2172615-29-9
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]but-2-enoic acid

• Inchi： 1S/C24H26N2O5/c1-16(12-13-22(27)25-14-6-11-23(28)29)26-24(30)31-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-11,16,21H,12-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)/b11-6+
• InChI Key： OKIJLCKZNSZIRJ-IZZDOVSWSA-N
• SMILES： O(C(NC(C)CCC(NC/C=C/C(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid (CAS No. 2172615-29-9)

In the realm of synthetic organic chemistry and pharmaceutical research, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid (CAS No. 2172615-29-9) has emerged as a compound of significant interest. This molecule, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in peptide synthesis and bioconjugation. The Fmoc group (9-fluorenylmethoxycarbonyl) is widely recognized for its utility in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic applications.

The compound's unique structure, featuring a but-2-enoic acid moiety, offers versatility in chemical modifications, making it a valuable building block for drug discovery and material science. Researchers are particularly intrigued by its potential in developing targeted drug delivery systems and biocompatible polymers. With the growing demand for personalized medicine and advanced biomaterials, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid is gaining traction in both academic and industrial settings.

One of the most frequently searched questions in the context of this compound is: "What is the role of Fmoc in peptide synthesis?" The answer lies in the Fmoc group's ability to protect amino acids during synthesis while being selectively removed under mild basic conditions. This property ensures high yields and purity in peptide chains, a critical factor for pharmaceutical applications. Additionally, the compound's CAS No. 2172615-29-9 is often queried in databases for its physicochemical properties, such as solubility, stability, and reactivity.

Another hot topic tied to this compound is its application in click chemistry and bioorthogonal reactions. The but-2-enoic acid segment can participate in Michael additions or other conjugation reactions, enabling the creation of complex molecular architectures. This aligns with the current trend of developing multifunctional therapeutics and smart materials that respond to biological stimuli. As such, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid is increasingly featured in patents and research papers focused on innovative drug formulations.

From an SEO perspective, keywords like "Fmoc-amino acid derivatives," "peptide synthesis reagents," and "CAS 2172615-29-9 applications" are highly relevant. These terms reflect user intent, ranging from academic researchers seeking synthesis protocols to industrial chemists exploring scalable production methods. The compound's association with green chemistry principles—such as reduced solvent usage and waste generation—further enhances its appeal in sustainable research initiatives.

In summary, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobut-2-enoic acid (CAS No. 2172615-29-9) stands at the intersection of cutting-edge chemistry and biomedical innovation. Its multifaceted applications, coupled with the rising interest in precision medicine and biomaterials, underscore its importance in modern scientific endeavors. As research continues to unveil new possibilities, this compound is poised to remain a cornerstone in the toolkit of chemists and pharmacologists worldwide.